Cas no 77168-23-1 (1-[[2-(1h-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-(2-methoxyphenyl)thiourea)

• Product Name: 1-[[2-(1h-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-(2-methoxyphenyl)thiourea
• CAS No: 77168-23-1
• MF: C₁₇H₁₇N₅O₂S₂
• MW: 387.47918009758
• CID: 983250
• PubChem ID: 3579808
• Update Time: 2025-04-20

1-[[2-(1h-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-(2-methoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-[[2-(1H-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-(2-methoxyphenyl)thiourea
• 2-[(1H-benzimidazol-2-ylsulfanyl)acetyl]-N-(2-methoxyphenyl)hydrazinecarbothioamide
• AC1MS7C0
• NSC289087
• NSC-289087
• DTXSID60393829
• 2-{[(1H-Benzimidazol-2-yl)sulfanyl]acetyl}-N-(2-methoxyphenyl)hydrazine-1-carbothioamide
• 77168-23-1
• 1-[[2-(1h-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-(2-methoxyphenyl)thiourea

• Inchi： 1S/C17H17N5O2S2/c1-24-14-9-5-4-8-13(14)18-16(25)22-21-15(23)10-26-17-19-11-6-2-3-7-12(11)20-17/h2-9H,10H2,1H3,(H,19,20)(H,21,23)(H2,18,22,25)
• InChI Key： RXQNNXXJKSRYEZ-UHFFFAOYSA-N
• SMILES： S(CC(NNC(NC1C=CC=CC=1OC)=S)=O)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 387.08261
• Monoisotopic Mass: 387.08236715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 91.07
• LogP: 3.53620